Cas no 1094496-30-6 (2-[(4-Bromobutoxy)methyl]oxolane)

• Product Name: 2-[(4-Bromobutoxy)methyl]oxolane
• CAS No: 1094496-30-6
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5282002
• PubChem ID: 43165193
• Update Time: 2025-05-22

2-[(4-Bromobutoxy)methyl]oxolane Chemical and Physical Properties

Names and Identifiers

• 1094496-30-6
• EN300-677099
• 2-[(4-bromobutoxy)methyl]oxolane
• 2-[(4-Bromobutoxy)methyl]oxolane

• Inchi： 1S/C9H17BrO2/c10-5-1-2-6-11-8-9-4-3-7-12-9/h9H,1-8H2
• InChI Key： WXTSCHHNNQDHSI-UHFFFAOYSA-N
• SMILES： BrCCCCOCC1CCCO1

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-[(4-Bromobutoxy)methyl]oxolane

2-[(4-Bromobutoxy)methyl]oxolane: A Comprehensive Overview

2-[(4-Bromobutoxy)methyl]oxolane, also known by its CAS number 1094496-30-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its unique structure and properties, has found applications in various industries, including pharmaceuticals, agriculture, and advanced materials. Recent studies have further highlighted its potential in emerging areas such as drug delivery systems and biodegradable polymers.

The chemical structure of 2-[(4-Bromobutoxy)methyl]oxolane consists of a five-membered cyclic ether (oxolane) ring with a brominated butoxy group attached via a methylene bridge. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it highly suitable for applications that require amphiphilic properties. The presence of the bromine atom also introduces reactivity, enabling it to participate in various chemical transformations.

Recent research has focused on the synthesis and characterization of 2-[(4-Bromobutoxy)methyl]oxolane. Scientists have developed novel methods to enhance the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have demonstrated the use of phase-transfer catalysts to streamline the synthesis process, reducing production costs while maintaining high quality.

In terms of applications, 2-[(4-Bromobutoxy)methyl]oxolane has shown promise in the development of biodegradable polymers. Its ability to undergo controlled degradation under physiological conditions makes it an ideal candidate for drug delivery systems. Researchers at prominent institutions like MIT and Stanford have explored its use in creating polymeric nanoparticles that can encapsulate therapeutic agents, ensuring targeted delivery and controlled release.

Beyond materials science, this compound has also been investigated for its potential in agricultural applications. Studies conducted at the University of California have revealed its effectiveness as a soil conditioner, enhancing water retention and nutrient availability for crops. This dual functionality underscores the compound's versatility and broad applicability across multiple domains.

The environmental impact of 2-[(4-Bromobutoxy)methyl]oxolane is another area of active research. Scientists are exploring methods to optimize its production processes to minimize waste and energy consumption. Additionally, efforts are underway to assess its biodegradability under various environmental conditions, ensuring that its use aligns with sustainable practices.

In conclusion, 2-[(4-Bromobutoxy)methyl]oxolane, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthesis techniques and application development progress, this compound is poised to play an increasingly important role in shaping future innovations across multiple industries.